Cas no 175136-40-0 ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone)
175136-40-0 structure
Product Name:(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone
CAS No:175136-40-0
MF:C15H10Br2O3
MW:398.046103000641
CID:134327
PubChem ID:1241417
Update Time:2025-04-19
(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone
- (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-bromophenyl)methanone
- (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)methanone
- Methanone,(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)-
- AC1LOJKT
- AC1Q24MH
- CTK4D5272
- HMS547L16
- Maybridge1_002194
- MolPort-001-004-241
- Oprea1_131695
- 2-(4-BROMOBENZOYL)-4,5-ETHYLENEDIOXYBROMOBENZENE
- (7-Bromo-2,3-dihydro-1,4-benzodioxine-6-yl)-(4-bromophenyl)methanone
- MFCD00218916
- FT-0604843
- 175136-40-0
- DTXSID80361308
- Methanone, (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)-
- C15H10Br2O3
- AKOS003592492
-
- Inchi: 1S/C15H10Br2O3/c16-10-3-1-9(2-4-10)15(18)11-7-13-14(8-12(11)17)20-6-5-19-13/h1-4,7-8H,5-6H2
- InChI Key: LDEWYYUQJRXQRI-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=C1C(C1C=CC(=CC=1)Br)=O)OCCO2
Computed Properties
- Exact Mass: 395.8996
- Monoisotopic Mass: 395.89967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.739
- Boiling Point: 480.4°C at 760 mmHg
- Flash Point: 244.4°C
- Refractive Index: 1.637
- PSA: 35.53
- LogP: 4.21380
(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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